Cas no 1927-04-4 (1,2,3-Benzenetriol,5-(2-aminoethyl)-)

• Product Name: 1,2,3-Benzenetriol,5-(2-aminoethyl)-
• CAS No: 1927-04-4
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 118216
• PubChem ID: 114772
• Update Time: 2025-04-18

1,2,3-Benzenetriol,5-(2-aminoethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzenetriol,5-(2-aminoethyl)-
• 5-Hydroxydopamine
• 3,4,5-trihydroxyphenethylamine
• 3.4.5-Trihydroxy-phenaethylamin
• 5-(2-Aminoethyl)-1,2,3-benzenetriol
• 5-(2-aminoethyl)-pyrogallol
• 5-(2-amino-ethyl)-pyrogallol
• 6-hydroxydopamine
• AC1L3FXN
• AC1Q79WJ
• CHEMBL30625
• BDBM50234649
• 5-(2-aminoethyl)1,2,3-Benzenetriol
• VH3HUU3DNN
• Q27161678
• 1927-04-4
• DTXSID50172862
• 1,2,3-Benzenetriol, 5-(2-aminoethyl)-
• 5-(2-aminoethyl)benzene-1,2,3-triol hydrochloride
• Pyrogallol, 5-(2-aminoethyl)-
• SCHEMBL328576
• HYDROXYDOPAMINE, 5-
• Trihydroxyphenethylamine, 3,4,5-
• 5-(2-Aminoethyl)-1,2,3-benzenetriol #
• 5-(2-Amino-ethyl)-benzene-1,2,3-triol
• 5-(2-aminoethyl)benzene-1,2,3-triol
• 3,4,5-Trihydroxyphenylethylamine
• CHEBI:89485
• AKOS006228695
• CHEMBL535194
• PD101872

• Inchi： 1S/C8H11NO3/c9-2-1-5-3-6(10)8(12)7(11)4-5/h3-4,10-12H,1-2,9H2
• InChI Key： LCAINUZZHIZKKS-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=C(C=1)CCN)O)O

Computed Properties

• Exact Mass: 205.05066
• Monoisotopic Mass: 169.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• Boiling Point: 414.5°Cat760mmHg
• Flash Point: 204.5°C
• PSA: 86.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols